Clomiphene-d5 Citrate
Clomiphene-d5 Citrate
Brand Name:
Vulcanchem
CAS No.:
1217200-17-3
VCID:
VC0029932
InChI:
InChI=1S/C26H28ClNO.C6H8O7/c1-3-28(4-2)19-20-29-24-17-15-22(16-18-24)25(21-11-7-5-8-12-21)26(27)23-13-9-6-10-14-23;7-3(8)1-6(13,5(11)12)2-4(9)10/h5-18H,3-4,19-20H2,1-2H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/b26-25+;/i6D,9D,10D,13D,14D;
SMILES:
CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC=CC=C3.C(C(=O)O)C(CC(=O)O)(C(=O)O)O
Molecular Formula:
C32H36ClNO8
Molecular Weight:
603.12
Clomiphene-d5 Citrate
CAS No.: 1217200-17-3
Reference Standards
VCID: VC0029932
Molecular Formula: C32H36ClNO8
Molecular Weight: 603.12
| CAS No. | 1217200-17-3 |
|---|---|
| Product Name | Clomiphene-d5 Citrate |
| Molecular Formula | C32H36ClNO8 |
| Molecular Weight | 603.12 |
| IUPAC Name | 2-[4-[(E)-2-chloro-2-(2,3,4,5,6-pentadeuteriophenyl)-1-phenylethenyl]phenoxy]-N,N-diethylethanamine;2-hydroxypropane-1,2,3-tricarboxylic acid |
| Standard InChI | InChI=1S/C26H28ClNO.C6H8O7/c1-3-28(4-2)19-20-29-24-17-15-22(16-18-24)25(21-11-7-5-8-12-21)26(27)23-13-9-6-10-14-23;7-3(8)1-6(13,5(11)12)2-4(9)10/h5-18H,3-4,19-20H2,1-2H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/b26-25+;/i6D,9D,10D,13D,14D; |
| Standard InChIKey | PYTMYKVIJXPNBD-FKBJCHEPSA-N |
| SMILES | CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC=CC=C3.C(C(=O)O)C(CC(=O)O)(C(=O)O)O |
| Synonyms | 2-[4-(2-Chloro-1,2-diphenylethenyl)phenoxy]-N,N-diethylethanamine 2-Hydroxy-1,2,3-propanetricarboxylate-d5; Clomid-d5; Clomphid-d5; Dyneric-d5; Fertivet-d5; Pergotime-d5; Serophene-d5; NSC 35770-d5; |
| PubChem Compound | 71314928 |
| Last Modified | Nov 11 2021 |
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